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Compound of Interest

Compound Name: Palmitic acid-d4-2

Cat. No.: B1459829 Get Quote

This technical guide provides essential information for researchers, scientists, and drug

development professionals on the isotopically labeled compound, Palmitic acid-d4-2. This

document outlines its chemical identifiers and compares them with other deuterated isomers of

palmitic acid.

Quantitative Data Summary
The following table summarizes the key quantitative data for Palmitic acid-d4-2 and other

common d4 isomers of palmitic acid. While the molecular weight remains consistent across

these isomers, the CAS number is unique to the specific positions of the deuterium atoms.

Compound
Name

Synonym CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Palmitic acid-d4-

2

Hexadecanoic-

11,11,12,12-d4

Acid

75736-57-1 C16H28D4O2 260.45[1][2]

Palmitic acid-d4
Hexadecanoic-

7,7,8,8-d4 Acid
75736-49-1 C16H28D4O2 260.45[3][4]

Palmitic acid-d4-

1

Hexadecanoic-

5,5,6,6-d4 Acid
75736-47-9 C16H28D4O2 260.45
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Experimental Protocols
Detailed experimental protocols involving deuterated fatty acids like Palmitic acid-d4-2 are

highly dependent on the specific application, such as in metabolic studies, pharmacokinetic

analysis, or as internal standards for mass spectrometry. Researchers should refer to

established methodologies in their respective fields. The use of these compounds typically

involves standard laboratory procedures for handling stable isotope-labeled compounds,

including accurate weighing, dissolution in appropriate solvents (e.g., ethanol, DMSO, DMF),

and precise dilution to working concentrations. For quantitative analysis using techniques like

GC-MS or LC-MS, the development of a validated analytical method is crucial.

Logical Relationship of Palmitic Acid and its
Deuterated Analogs
The following diagram illustrates the relationship between the parent compound, palmitic acid,

and its various deuterated d4 isomers, highlighting their distinct CAS numbers.

Parent Compound

Deuterated (d4) Isomers

Palmitic Acid
(C16H32O2)
MW: 256.42

CAS: 57-10-3

Palmitic acid-d4-2
(11,11,12,12-d4)

MW: 260.45
CAS: 75736-57-1

Isotopic
Labeling

Palmitic acid-d4
(7,7,8,8-d4)
MW: 260.45

CAS: 75736-49-1

Isotopic
Labeling

Palmitic acid-d4-1
(5,5,6,6-d4)
MW: 260.45

CAS: 75736-47-9

Isotopic
Labeling
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Caption: Relationship between Palmitic Acid and its d4-isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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